N-[Phenyl(pyridin-3-yl)methyl]methanesulfonamide, commonly referred to as PPMS, is a chemical compound widely used in scientific experiments. This paper aims to provide a comprehensive analysis of PPMS, focusing on its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.